molecular formula C20H25N3O2 B5502406 N-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-ylmethyl)-4-(3-hydroxy-3-methylbutyl)benzamide

N-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-ylmethyl)-4-(3-hydroxy-3-methylbutyl)benzamide

Cat. No. B5502406
M. Wt: 339.4 g/mol
InChI Key: KKCKGCSXKAHKSL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of complex organic compounds often involves multi-step reactions and the use of selective inhibitors or catalysts. For instance, Zhou et al. (2008) described the design, synthesis, and biological evaluation of a structurally related compound, emphasizing the importance of isotype-selective inhibitors in achieving desired outcomes (Zhou et al., 2008). This approach could be relevant for synthesizing N-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-ylmethyl)-4-(3-hydroxy-3-methylbutyl)benzamide, suggesting a pathway that involves selective inhibition of specific enzymes or chemical functions to achieve the final product.

Molecular Structure Analysis

The analysis of molecular structures involves techniques such as X-ray crystallography and NMR spectroscopy. Studies like those conducted by Browne et al. (1981), which focused on the Bischler-Napieralski reaction to synthesize and determine the structure of related compounds, highlight the importance of these techniques in confirming the molecular configuration (Browne et al., 1981). These methodologies can provide detailed insights into the spatial arrangement of atoms within N-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-ylmethyl)-4-(3-hydroxy-3-methylbutyl)benzamide, facilitating a deeper understanding of its chemical behavior.

Chemical Reactions and Properties

The chemical reactions and properties of complex organic molecules can be influenced by their structure and functional groups. Research on similar compounds, such as the study by Okuda et al. (2012), which examined the reactions of related N-heterocyclic compounds with hydroxylamine hydrochloride, provides valuable insights into the reactivity and potential chemical transformations of N-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-ylmethyl)-4-(3-hydroxy-3-methylbutyl)benzamide (Okuda et al., 2012). Understanding these reactions is crucial for predicting how the compound interacts with other chemicals and for developing applications based on its reactivity.

Physical Properties Analysis

The physical properties of a compound, including its melting point, solubility, and crystalline structure, are essential for its practical application. These properties can be determined using a variety of analytical techniques. The research on similar compounds provides a foundation for understanding how the unique structure of N-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-ylmethyl)-4-(3-hydroxy-3-methylbutyl)benzamide might influence its physical characteristics and how these properties can be analyzed and optimized for specific uses.

Chemical Properties Analysis

The chemical properties of organic compounds, such as acidity, basicity, and reactivity towards various reagents, are influenced by their molecular structure. Studies that explore the synthesis and characterization of related compounds, such as the work by Gangjee et al. (2005), offer insights into the methodologies for analyzing these properties and predicting the behavior of N-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-ylmethyl)-4-(3-hydroxy-3-methylbutyl)benzamide under different chemical conditions (Gangjee et al., 2005).

Scientific Research Applications

Histone Deacetylase Inhibition for Anticancer Therapy

Compounds structurally related to N-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-ylmethyl)-4-(3-hydroxy-3-methylbutyl)benzamide have been investigated for their role as histone deacetylase (HDAC) inhibitors. For example, the discovery of N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide (MGCD0103) highlights the synthesis and biological evaluation of isotype-selective HDAC inhibitors. These compounds show promise in blocking cancer cell proliferation, inducing histone acetylation, and promoting cell-cycle arrest and apoptosis, demonstrating significant antitumor activity and potential as anticancer drugs (Zhou et al., 2008).

Metabolic Pathways in Antineoplastic Therapy

The metabolism of compounds like flumatinib, a novel antineoplastic tyrosine kinase inhibitor, in chronic myelogenous leukemia (CML) patients has been explored to understand the main metabolic pathways in humans after oral administration. This research identifies the parent drug and its main metabolites, shedding light on the drug's metabolic profile, which is crucial for optimizing therapeutic efficacy and reducing toxicity (Gong et al., 2010).

Synthesis and Biological Activities of Novel Analogues

The synthesis of novel analogues, such as 5-deaza analogues of aminopterin and folic acid, showcases the chemical innovation in creating compounds with enhanced biological activities. These compounds demonstrate significant anticancer activity, illustrating the potential of structurally related compounds to N-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-ylmethyl)-4-(3-hydroxy-3-methylbutyl)benzamide in therapeutic applications (Su et al., 1986).

Advanced Analytical Techniques for Quality Control

The development of nonaqueous capillary electrophoretic separation techniques for compounds like imatinib mesylate and related substances demonstrates the importance of advanced analytical methods in ensuring the quality and purity of pharmaceutical compounds. These techniques contribute to the rigorous quality control necessary for the safe and effective use of medication (Ye et al., 2012).

Mechanism of Action

As mentioned earlier, “6,7-Dihydro-5H-cyclopenta[d]pyrimidin-2-amine” and its derivatives have been studied as corticotropin-releasing factor 1 receptor antagonists . This suggests that they might work by blocking the action of corticotropin-releasing factor 1.

properties

IUPAC Name

N-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-ylmethyl)-4-(3-hydroxy-3-methylbutyl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H25N3O2/c1-20(2,25)11-10-14-6-8-15(9-7-14)19(24)22-13-18-21-12-16-4-3-5-17(16)23-18/h6-9,12,25H,3-5,10-11,13H2,1-2H3,(H,22,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KKCKGCSXKAHKSL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(CCC1=CC=C(C=C1)C(=O)NCC2=NC=C3CCCC3=N2)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H25N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

339.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-ylmethyl)-4-(3-hydroxy-3-methylbutyl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.